Cas no 129844-69-5 (6-methyl-7-Quinolinamine)

6-methyl-7-Quinolinamine structure
6-methyl-7-Quinolinamine structure
Product Name:6-methyl-7-Quinolinamine
CAS No:129844-69-5
MF:C10H10N2
MW:158.199801921844
MDL:MFCD18377726
CID:102870
PubChem ID:14693764
Update Time:2025-04-18

6-methyl-7-Quinolinamine Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-7-Quinolinamine
    • 6-methylquinolin-7-amine
    • 7-Quinolinamine,6-methyl-
    • 7-Quinolinamine,6-methyl-(9CI)
    • 7-amino-6-methoxy-8-piperidinoquinoline
    • 7-amino-6-methylquinoline
    • 7-Quinolinamine, 6-methoxy-8-(1-piperidinyl)-
    • ACMC-20lbzf
    • AGN-PC-00LHW3
    • CTK3A8817
    • SCHEMBL3063225
    • 129844-69-5
    • AKOS027396721
    • SB67572
    • C72193
    • 7-Quinolinamine, 6-methyl-
    • AS-58690
    • DB-156418
    • MDL: MFCD18377726
    • Inchi: 1S/C10H10N2/c1-7-5-8-3-2-4-12-10(8)6-9(7)11/h2-6H,11H2,1H3
    • InChI Key: WQTUGIWAYGTPCB-UHFFFAOYSA-N
    • SMILES: N1C=CC=C2C=C(C)C(=CC=12)N

Computed Properties

  • Exact Mass: 158.0845
  • Monoisotopic Mass: 158.084398327g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.91

6-methyl-7-Quinolinamine Pricemore >>

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